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Compound of Interest

Compound Name: 3-Chloro-4,6-diiodo (1H)indazole

Cat. No.: B1501723

Get Quote

Executive Safety Summary & Immediate Action
Compound Class: Halogenated Nitrogen Heterocycle Physical State: Solid (Standard ambient

conditions) Primary Hazard Directive:Treat as High-Hazard Halogenated Waste. Due to the

presence of multiple heavy halogen atoms (Chlorine, Iodine) on the indazole core, this

compound requires strict segregation from non-halogenated waste streams. Improper disposal

can lead to the formation of toxic dioxins during incineration or violent reactions with

incompatible oxidizers.

Immediate Spill Response:

Isolate: Evacuate the immediate area if dust is airborne.

Protect: Don double nitrile gloves, lab coat, and N95/P100 respirator.

Contain: Do not dry sweep. Use a wet wipe or damp paper towel to capture dust to prevent

inhalation. Place all cleanup materials into a dedicated "Solid Halogenated Waste" container.

Chemical Profile & Hazard Identification
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Note: As a specific research intermediate, vendor-specific SDS data may vary. The following

profile is derived from structure-activity relationships (SAR) of poly-halogenated indazoles.

Property Specification Operational Implication

Molecular Formula C₇H₃ClI₂N₂
High halogen content requires

high-temp incineration.

Reactivity
Acidic N-H proton (1H-

indazole)

Do not mix with strong bases

in waste containers

(exothermic risk).

Stability Light Sensitive (Iodine content)

Store waste in amber/opaque

containers to prevent

degradation.

Toxicity Class Irritant / Potentially Toxic

H315 (Skin), H319 (Eye), H335

(Resp). Assume H373 (Organ

Tox) until proven otherwise.

Waste Segregation Protocol: The "Halogenated
Rule"
The integrity of your disposal system relies on strict segregation. Mixing 3-Chloro-4,6-

diiodo(1H)indazole with non-halogenated solvents (e.g., Acetone, Methanol) without labeling

renders the entire volume "Halogenated Waste," significantly increasing disposal costs and

complicating incineration parameters.

The Self-Validating Segregation System
To ensure compliance, follow this logic flow for every gram of waste generated.
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Waste Generation Source

Physical State?

Solid / Powder

Liquid / Solution

Contaminated Debris
(Gloves, Weigh Boats)

STREAM A:
Solid Halogenated Toxic

(Double Bagged)

Pure Compound Is Solvent Halogenated?
(DCM, Chloroform)

STREAM C:
Solid Hazardous Debris
(Separate from Sharps)

STREAM B:
Liquid Halogenated Waste

(High BTU)

Yes (e.g., DCM) No (e.g., EtOAc) - *Must still go to Halogenated due to Solute*

Click to download full resolution via product page

Figure 1: Decision logic for segregating 3-Chloro-4,6-diiodo(1H)indazole waste streams. Note

that even if the solvent is non-halogenated, the presence of the diiodo-compound mandates

the "Halogenated" classification.

Step-by-Step Disposal Workflows
Protocol A: Disposal of Pure Solid (Excess Reagent)
Objective: Safely contain bulk solid for off-site incineration. Prerequisites: Amber glass jar or

HDPE wide-mouth container; Hazardous Waste Label.

Container Selection: Use a wide-mouth HDPE jar. Avoid metal containers as iodine residues

can cause corrosion over time.
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Transfer:

Place the receiving container in a fume hood.

Transfer the solid using a disposable spatula.

Critical: Do not dissolve the solid in solvent "just to get rid of it." Solid waste is cheaper and

safer to transport than liquid waste.

Labeling:

Apply the hazardous waste label immediately.

Constituents: Write "3-Chloro-4,6-diiodo(1H)indazole".

Hazard Checkboxes: Mark "Toxic" and "Irritant".

Secondary Containment: Place the closed jar inside a clear zip-seal bag to contain any

potential exterior dust.

Protocol B: Disposal of Reaction Mixtures (Liquid
Waste)
Objective: Prevent cross-contamination of bulk solvent streams. Scenario: You have extracted

the compound using Ethyl Acetate (non-halogenated) but the solute is halogenated.

Stream Selection: Despite the solvent being Ethyl Acetate, the solute dictates the stream.

You must use the Halogenated Solvent Waste carboy.

pH Check:

Check the pH of the solution.

If the reaction involved acidic conditions, neutralize to pH 6-8 using Sodium Bicarbonate

before adding to the waste carboy. Reason: Acidic iodides can oxidize to free Iodine (

), creating corrosive vapors in the waste drum.
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Filtration (Optional but Recommended): If the mixture contains precipitated solids/salts, filter

them out into Solid Waste (Protocol A) before pouring the liquid. Sludge clogs waste nozzles.

Log Entry: Record the volume and the approximate concentration of the diiodo-indazole on

the waste tag.

Regulatory & Compliance Data (RCRA/EPA)
When manifesting this waste for pickup by your EHS or external contractor (e.g., Veolia, Clean

Harbors), use the following classifications to ensure legal compliance.

Classification Parameter Value / Code Explanation

RCRA Code (Primary) Not Listed (P/U)
This specific CAS is likely not

P or U listed.

RCRA Characteristic D001 / D003

D001 (Ignitable) if in solvent.

D003 (Reactivity) unlikely

unless mixed with strong

oxidizers.

DOT Shipping Name Toxic solids, organic, n.o.s.

(n.o.s. = not otherwise

specified). Technical name

required in parentheses.

UN Number UN 2811
Standard for toxic organic

solids.

Destruction Method Incineration

Must be incinerated at

>1000°C to ensure breakdown

of the C-I and C-Cl bonds.

Critical "Do Not" List
DO NOT bleach the waste. Adding bleach (Sodium Hypochlorite) to iodinated compounds

can generate unexpected oxidized iodine species or volatile chloramines if nitrogen sources

are present.
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DO NOT mix with metal hydrides (LiAlH4). The acidic proton on the indazole ring can evolve

Hydrogen gas (

).

DO NOT dispose of down the drain. Halogenated heterocycles are persistent environmental

pollutants.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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